3-amino-2-methyl-1-thioxo-1,2,5,6,7,8-hexahydro-4-isoquinolinecarbonitrile

• IUPAC Name: 3-amino-2-methyl-1-sulfanylidene-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• InChI: InChI=1S/C11H13N3S/c1-14-10(13)9(6-12)7-4-2-3-5-8(7)11(14)15/h2-5,13H2,1H3
• InChI Key: IKKYLYMSTJZDRD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C2=C(C1=S)CCCC2)C#N)N
• Molecular Formula: C11H13N3S
• Molecular Weight: 219.31 g/mol

Description

3-amino-2-methyl-1-thioxo-1,2,5,6,7,8-hexahydro-4-isoquinolinecarbonitrile is a chemical compound that has attracted significant attention in recent years due to its potential applications in medicinal chemistry. This compound belongs to the class of isoquinoline derivatives and exhibits a range of interesting biological activities.

Mechanism of Action

The exact mechanism of action of 3-amino-2-methyl-1-thioxo-1,2,5,6,7,8-hexahydro-4-isoquinolinecarbonitrile is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways in cells. For example, the compound has been shown to inhibit the activity of certain enzymes involved in the production of reactive oxygen species, which can cause oxidative damage to cells. It has also been found to inhibit the activity of certain proteins involved in inflammation, which can contribute to the development of various diseases.
Biochemical and Physiological Effects:
The compound 3-amino-2-methyl-1-thioxo-1,2,5,6,7,8-hexahydro-4-isoquinolinecarbonitrile has been shown to exhibit a range of interesting biochemical and physiological effects. For example, it has been found to induce apoptosis (programmed cell death) in cancer cells, which can help to prevent the growth and spread of tumors. It has also been shown to inhibit the replication of certain viruses, including HIV and hepatitis C virus. In addition, the compound has been found to possess significant anti-inflammatory activity, which can help to reduce the symptoms of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-amino-2-methyl-1-thioxo-1,2,5,6,7,8-hexahydro-4-isoquinolinecarbonitrile in lab experiments is its broad range of biological activities. This makes it a potentially useful compound for studying various diseases and developing new treatments. However, one of the main limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-amino-2-methyl-1-thioxo-1,2,5,6,7,8-hexahydro-4-isoquinolinecarbonitrile. One possible direction is to further investigate its mechanisms of action and identify new signaling pathways that it modulates. Another potential direction is to explore its potential applications in the treatment of various diseases, including cancer, viral infections, and inflammatory disorders. Additionally, further studies could be conducted to optimize the synthesis method of this compound and improve its solubility in water, which would make it more suitable for use in various experimental settings.

Scientific Research Applications

The compound 3-amino-2-methyl-1-thioxo-1,2,5,6,7,8-hexahydro-4-isoquinolinecarbonitrile has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit a range of interesting biological activities, including antitumor, antiviral, and anti-inflammatory properties. The compound has also been shown to possess significant antioxidant activity, making it a potential candidate for the treatment of oxidative stress-related diseases.